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Compound of Interest

Ethyl 2-amino-4,5-
Compound Name: _ _
dimethylthiophene-3-carboxylate

Cat. No.: B042842

An In-depth Technical Guide to Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate (CAS
4815-24-1)

For Researchers, Scientists, and Drug Development Professionals

Overview

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate, with CAS number 4815-24-1, is a
substituted aminothiophene derivative. Thiophene-based compounds are a significant class of
heterocyclic molecules that are integral to numerous biologically active compounds and
functional materials.[1][2] This particular molecule serves as a versatile and crucial
intermediate in organic synthesis. Its unique thiophene structure enhances reactivity, making it
a valuable building block for the development of novel therapeutic agents and advanced
materials.[3] Researchers in medicinal chemistry value its role in creating biologically active
molecules, while its properties also pave the way for new pathways in organic synthesis and
materials science, including the formulation of specialty polymers, dyes, and electronic
materials.[1][3]

Physicochemical Properties

The fundamental physicochemical properties of Ethyl 2-amino-4,5-dimethylthiophene-3-
carboxylate are summarized below. The data has been compiled from various suppliers and
literature sources.
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Property Value Source(s)

CAS Number 4815-24-1 [31[4]1[5]

Molecular Formula CoH13NO2S [3114]

Molecular Weight 199.27 g/mol [31[4]
White to light yellow or amber

Appearance , [31[41[5][6]
solid/powder

Melting Point 90-94°C [3][5]

N ) 100 °C (Note: Pressure not

Boiling Point N [6]
specified)

Purity > 98% (by GC) [31141[5]
2-Amino-4,5-
dimethylthiophene-3-carboxylic

Synonyms [31[5][6]

acid ethyl ester, Ethyl 2-amino-
4,5-dimethyl-3-thenoate

Synthesis and Purification: Experimental Protocols

The most established method for synthesizing 2-aminothiophenes, including the title

compound, is the Gewald multicomponent reaction.[7] This one-pot synthesis is efficient and

straightforward.

Gewald Synthesis Protocol

This protocol involves the condensation of a ketone (2-butanone), an activated nitrile (ethyl

cyanoacetate), and elemental sulfur, catalyzed by a base.

Materials:

e 2-Butanone (0.28 mol)

o Ethyl cyanoacetate (0.28 mol)

e Elemental sulfur powder (0.28 mol)
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» Diethylamine (0.28 mol) or Morpholine
« Ethanol (as solvent)

 Ice-cold water

Procedure:

 To a suitable round-bottomed flask (e.g., 100-mL), add 2-butanone (20 g, 0.28 mol), ethyl
cyanoacetate (31.4 g, 0.28 mol), and elemental sulfur powder (8.9 g, 0.28 mol).[8]

e Add ethanol as the solvent to the mixture.[3]

e While stirring, slowly add diethylamine (21 g, 0.28 mol) dropwise to the mixture.[8] An
alternative protocol suggests adding morpholine (5 mL) over 30 minutes at 35-40 °C.[9]

e The reaction mixture is then stirred continuously. Depending on the specific procedure, this
can be done at room temperature for 8 hours or at 45-50 °C for 3 hours.[8][9]

e Monitor the reaction's completion using Thin Layer Chromatography (TLC).[1]

e Upon completion, allow the mixture to cool to room temperature. Some protocols suggest
further cooling in a refrigerator overnight.[2]

e Quench the reaction by diluting the mixture with water.[1][8] This will cause the product to
precipitate.

o Collect the resulting solid precipitate by filtration.[8][9]

e Wash the crude product with ethanol.[9]

Purification Protocol

The crude product can be purified to achieve high purity (=98%).
Materials:

e Crude Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
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o Ethanol

Procedure:

e The most commonly cited method for purification is recrystallization from ethanol.[8][9]
 Dissolve the crude solid in a minimum amount of hot ethanol.

 Allow the solution to cool slowly to room temperature, then cool further in an ice bath to
maximize crystal formation.

« Filter the purified crystals and dry them under vacuum. The expected product is a yellow
solid.[8]
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Synthesis Stage
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2-Butanone,
Ethyl Cyanoacetate,
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l
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Caption: Workflow for the Gewald synthesis and purification of the title compound.
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Applications and Biological Activities

This compound is a key starting material in several fields, owing to the versatile reactivity of the
aminothiophene scaffold.

o Pharmaceutical Development: It is a crucial intermediate for synthesizing pharmaceuticals.
[3] Its derivatives are explored for a wide range of therapeutic uses, including anti-
inflammatory, analgesic, antioxidant, and potential anticancer agents.[2][8][10] The thiophene
core is known to enhance bioactivity, with some derivatives targeting neurological disorders.
[3][11]

o Agrochemicals: The compound is used in the formulation of agrochemicals, where it acts as
a bioactive agent to improve pest control and enhance crop resilience.[3]

o Materials Science: It finds applications in creating specialty chemicals and polymers.[3] The
inherent properties of thiophenes are suitable for developing functional materials like organic
light-emitting diodes (OLEDSs) and field-effect transistors.[1]

¢ Analytical Chemistry: It can be employed as a chemical standard in various analytical
methods to improve the accuracy and reliability of analyses.[3]

Potential Sighaling Pathway Involvement

While specific signaling pathways for Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
are not extensively documented, the broader class of 2-aminothiophene derivatives has been
shown to interact with key biological targets. This suggests potential mechanisms of action for
novel drugs synthesized from this intermediate.

o Adenosine Al Receptor Modulation: Thiophene derivatives have been identified as allosteric
enhancers at the adenosine Al receptor, a target linked to antiarrhythmic and antilipolytic
activities.[1]

» Enzyme Inhibition: Derivatives have been investigated as inhibitors of various enzymes. For
instance, some have been screened for inhibitory activity against Protein Tyrosine
Phosphatase 1B (PTP-1B), a key target in the treatment of diabetes and obesity.[12]
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The diagram below illustrates a conceptual relationship where derivatives of the title compound
could potentially modulate these signaling pathways to achieve a therapeutic effect.

Ethyl 2-amino-4,5-dimethyl-

thiophene-3-carboxylate
(Intermediate)

|
Chemical Synthesis

Synthesized
Thiophene Derivatives
(Bioactive Agents)
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(GPCR) PTP-1B Enzyme

Therapeutic Outcomes

Neurological & qudlovascular Anti-diabetic Effect
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Click to download full resolution via product page

Caption: Potential modulation of signaling pathways by aminothiophene derivatives.

Safety and Handling

Appropriate safety measures must be observed when handling this chemical.

o Hazard Classification: The compound is classified as a skin irritant (H315), a serious eye
irritant (H319), and may cause respiratory irritation (H335).[13]

» Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles (EN
166), and a lab coat.[14]
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e Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors.[14][15] Avoid contact with skin, eyes, and clothing. Do not ingest. Wash
hands thoroughly after handling.[14][15]

o Storage: Store in a dry, cool, and well-ventilated place.[14] Keep the container tightly closed
and away from incompatible materials such as oxidizing agents.[15]

Conclusion

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate is a high-value chemical intermediate
with significant potential across pharmaceuticals, agrochemicals, and materials science. Its
straightforward synthesis via the Gewald reaction and its versatile chemical nature make it an
attractive starting point for the discovery and development of novel, high-performance
molecules. A thorough understanding of its properties, synthesis, and handling is essential for
researchers aiming to leverage this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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